Cas no 186590-09-0 (Benzonitrile,4-fluoro-2,3-dihydroxy-)

• Product name: Benzonitrile,4-fluoro-2,3-dihydroxy-
• CAS No: 186590-09-0
• MF: C₇H₄FNO₂
• MW: 153.11056
• CID: 114862
• PubChem ID: 45090565

Benzonitrile,4-fluoro-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-fluoro-2,3-dihydroxy-
• Benzonitrile, 4-fluoro-2,3-dihydroxy- (9CI)
• Benzonitrile,4-fluoro-2,3-dihydroxy-(9ci)
• 186590-09-0

• Inchi： InChI=1S/C7H4FNO2/c8-5-2-1-4(3-9)6(10)7(5)11/h1-2,10-11H
• InChI Key： JLPFNWOPTVOKLF-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C(F)C(O)=C1O

Computed Properties

• Exact Mass: 153.02262
• Monoisotopic Mass: 153.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.2A^2

Experimental Properties

• PSA: 64.25